Cas no 1408196-51-9 (2-(5-Methylpyrimidin-2-yl)acetonitrile)

2-(5-Methylpyrimidin-2-yl)acetonitrile structure
1408196-51-9 structure
Product Name:2-(5-Methylpyrimidin-2-yl)acetonitrile
CAS No:1408196-51-9
MF:C7H7N3
MW:133.150580644608
CID:4817776
Update Time:2025-09-27

2-(5-Methylpyrimidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methylpyrimidin-2-yl)acetonitrile
    • 2-Pyrimidineacetonitrile, 5-methyl-
    • 2-(5-Methylpyrimidin-2-yl)acetonitrile
    • Inchi: 1S/C7H7N3/c1-6-4-9-7(2-3-8)10-5-6/h4-5H,2H2,1H3
    • InChI Key: JKAIXVXSUVJHTF-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C=NC=1CC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.6

2-(5-Methylpyrimidin-2-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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